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Compound of Interest

Compound Name: Sculponeatin B

Cat. No.: B12428293

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Sculponeatin B, a diterpenoid
compound. This document summarizes its core physicochemical properties, available
biological activity data, and aims to equip researchers with the foundational information
necessary for further investigation and potential therapeutic development.

Core Physicochemical Data

The fundamental chemical and physical properties of Sculponeatin B are essential for any
experimental design. The following table summarizes the key identifiers and molecular
characteristics of this compound.

Property Value Citation(s)
CAS Number 85287-60-1 [1]
Molecular Weight 360.40 g/mol [1]
Molecular Formula C20H2406 [1]

Biological Activity and Experimental Insights

Emerging research has begun to delineate the biological effects of Sculponeatin B, pointing
towards its potential as a cytotoxic and anti-inflammatory agent. This section details the
available experimental data and the methodologies employed in these initial studies.
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Cytotoxicity against Cancer Cell Lines

Sculponeatin B has demonstrated cytotoxic effects against various human cancer cell lines.

The following table summarizes the reported half-maximal inhibitory concentration (ICso) values

from a key study.

Cell Line Cancer Type ICs0 (M) Citation(s)
Hepatocellular

SMMC-7721 _ 15.2 [1]
Carcinoma
Colon

SW480 3.5 [1]

Adenocarcinoma

The cytotoxicity of Sculponeatin B was determined using the MTS (3-(4,5-dimethylthiazol-2-
yl)-5-(3-carboxymethoxyphenyl)-2-(4-sulfophenyl)-2H-tetrazolium) assay. The following protocol
provides a generalized workflow based on standard practices for this type of experiment.
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Cell Seeding and Treatment
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Caption: Workflow for determining the cytotoxicity of Sculponeatin B using an MTS assay.
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Anti-inflammatory Activity

Sculponeatin B has also been investigated for its anti-inflammatory properties, specifically its
ability to inhibit the production of nitric oxide (NO) in lipopolysaccharide (LPS)-stimulated
murine macrophage-like RAW264.7 cells.

The inhibitory effect of Sculponeatin B on NO production is quantifiable through the Griess
assay, which measures the accumulation of nitrite, a stable and nonvolatile breakdown product
of NO.
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Cell Stimulation
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Caption: Protocol for assessing the inhibition of nitric oxide production by Sculponeatin B.
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Putative Signaling Pathways

While the precise molecular mechanisms of Sculponeatin B are not yet fully elucidated, its
observed biological activities suggest potential interactions with key signaling pathways
involved in inflammation and cancer progression.

The inhibition of LPS-induced NO production in macrophages points to a likely interference
with the NF-kB (nuclear factor kappa-light-chain-enhancer of activated B cells) signaling
pathway. LPS, a component of the outer membrane of Gram-negative bacteria, is a potent
activator of this pathway, leading to the transcription of pro-inflammatory genes, including
inducible nitric oxide synthase (iNOS).
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Caption: A hypothesized signaling pathway for the anti-inflammatory action of Sculponeatin B.
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Further research is necessary to validate these proposed mechanisms and to fully understand
the therapeutic potential of Sculponeatin B. This guide serves as a foundational resource for
such future investigations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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